Cas no 2137492-61-4 (2-Amino-2-(2-methyl-5-oxocyclohexyl)acetic acid)

• Product Name: 2-Amino-2-(2-methyl-5-oxocyclohexyl)acetic acid
• CAS No: 2137492-61-4
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• CID: 6330877
• PubChem ID: 165861466
• Update Time: 2025-07-22

2-Amino-2-(2-methyl-5-oxocyclohexyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(2-methyl-5-oxocyclohexyl)acetic acid
• EN300-1156481
• 2137492-61-4
• 2-Amino-2-(2-methyl-5-oxocyclohexyl)acetic acid

• Inchi： 1S/C9H15NO3/c1-5-2-3-6(11)4-7(5)8(10)9(12)13/h5,7-8H,2-4,10H2,1H3,(H,12,13)
• InChI Key： PVJXMCSZDSPEOM-UHFFFAOYSA-N
• SMILES： O=C1CCC(C)C(C(C(=O)O)N)C1

Computed Properties

• Exact Mass: 185.10519334g/mol
• Monoisotopic Mass: 185.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 80.4Ų

Additional information on 2-Amino-2-(2-methyl-5-oxocyclohexyl)acetic acid

Introduction to 2-Amino-2-(2-methyl-5-oxocyclohexyl)acetic acid (CAS No. 2137492-61-4)

2-Amino-2-(2-methyl-5-oxocyclohexyl)acetic acid, identified by the CAS number 2137492-61-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by a cyclohexane ring functionalized with both amino and carboxylic acid groups, along with a methyl substituent at the 5-position of the ring. The structural motif of this molecule presents a unique combination of features that make it of considerable interest for medicinal chemistry applications, particularly in the design and development of novel therapeutic agents.

The presence of the amino group at the 2-position and the carboxylic acid moiety at the same position creates a chiral center, which is a critical feature for many pharmacologically active compounds. The cyclohexyl ring, when substituted with an oxygen atom at the 5-position, introduces additional complexity to the molecule's conformational landscape. This structural complexity can influence both the physicochemical properties and biological activity of the compound, making it a valuable scaffold for drug discovery efforts.

In recent years, there has been growing interest in heterocyclic compounds derived from cyclohexane derivatives due to their diverse biological activities. The 2-methyl-5-oxocyclohexyl moiety in CAS No. 2137492-61-4 is particularly noteworthy, as it has been explored in various contexts for its potential pharmacological properties. For instance, studies have suggested that such structural motifs may exhibit inhibitory effects on certain enzymes or receptors, making them promising candidates for further investigation.

One of the most compelling aspects of 2-Amino-2-(2-methyl-5-oxocyclohexyl)acetic acid is its versatility as a building block in synthetic chemistry. The combination of an amino group and a carboxylic acid group allows for facile derivatization through amide bond formation, which is a common strategy in drug design. This property makes the compound particularly useful for generating libraries of analogs that can be screened for biological activity. Additionally, the chiral nature of the molecule provides opportunities for exploring enantioselective synthesis, which is increasingly important in pharmaceutical development due to concerns about enantiomeric excess and drug efficacy.

Recent advancements in computational chemistry have further enhanced the utility of compounds like CAS No. 2137492-61-4. Molecular modeling studies have been employed to predict how this molecule might interact with biological targets such as enzymes or receptors. These studies often rely on detailed knowledge of the compound's three-dimensional structure, including hydrogen bonding patterns, hydrophobic interactions, and conformational flexibility. The insights gained from such simulations can guide experimental efforts by identifying key structural features that are likely to be important for biological activity.

The synthesis of 2-Amino-2-(2-methyl-5-oxocyclohexyl)acetic acid represents another area where innovation has been significant. Modern synthetic methodologies have enabled more efficient and scalable production processes for this type of compound. For example, asymmetric hydrogenation techniques have been used to introduce chirality into the cyclohexane ring with high selectivity. Similarly, catalytic oxidation methods have been developed to incorporate oxygen atoms at specific positions within the molecule while minimizing unwanted side reactions.

In the context of drug discovery, CAS No. 2137492-61-4 has been explored as part of larger research programs aimed at identifying new therapeutic agents. Its structural features have been leveraged to develop molecules with potential applications in areas such as anti-inflammatory therapy or metabolic regulation. While specific examples may vary depending on ongoing research efforts, the compound's unique chemical profile suggests broad utility across multiple therapeutic domains.

The physicochemical properties of 2-Amino-2-(2-methyl-5-oxocyclohexyl)acetic acid are also worthy of consideration from a pharmaceutical perspective. Factors such as solubility, stability, and bioavailability are critical determinants of whether a compound can progress from laboratory research to clinical use. Studies have been conducted to evaluate these properties under various conditions, providing valuable data for optimizing formulations and delivery systems.

As research continues to evolve, compounds like CAS No. 2137492-61-4 are likely to play an increasingly important role in medicinal chemistry and drug development pipelines. The combination of structural complexity with well-defined synthetic pathways makes this class of molecules particularly attractive for exploring new chemical space. By leveraging advances in synthetic methodology and computational biology, researchers can accelerate their search for novel therapeutic agents that meet unmet medical needs.